Cas no 6292-68-8 (3-{2-(hydrazinecarbonyl)ethylsulfanyl}propanehydrazide)

3-{2-(hydrazinecarbonyl)ethylsulfanyl}propanehydrazide is a specialized organic compound characterized by its unique structure. This compound offers significant advantages in synthetic chemistry, particularly for its role in cross-coupling reactions, where it acts as a versatile reagent. Its incorporation into organic synthesis allows for the efficient construction of complex molecules, contributing to the development of novel compounds with diverse applications in pharmaceuticals and materials science.
3-{2-(hydrazinecarbonyl)ethylsulfanyl}propanehydrazide structure
6292-68-8 structure
Product Name:3-{2-(hydrazinecarbonyl)ethylsulfanyl}propanehydrazide
CAS No:6292-68-8
MF:C6H14N4O2S
MW:206.265959262848
CID:509184
PubChem ID:80513
Update Time:2026-04-29

3-{2-(hydrazinecarbonyl)ethylsulfanyl}propanehydrazide Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid,3,3'-thiobis-, dihydrazide (9CI)
    • 3-(3-hydrazinyl-3-oxopropyl)sulfanylpropanehydrazide
    • 3,3'-thiodipropionodihydrazide
    • 3-[(3-HYDRAZINO-3-OXOPROPYL)THIO]PROPANOHYDRAZIDE
    • 4-Thia-heptandisaeure-dihydrazid
    • 4-thia-heptanedioic acid dihydrazide
    • AC1L2ZKU
    • AC1Q54XX
    • AC1Q5PWI
    • Bis-(2-carbazoyl-aethyl)-sulfid
    • CTK8D6009
    • NSC9927
    • Thio-dihydracrylsaeure-dihydraziol
    • 3-{2-(hydrazinecarbonyl)ethylsulfanyl}propanehydrazide

Computed Properties

  • Exact Mass: 206.08392

Experimental Properties

  • PSA: 110.24
  • LogP: 0.66200

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Additional information on 3-{2-(hydrazinecarbonyl)ethylsulfanyl}propanehydrazide

Introduction to 3-{2-(Hydrazinecarbonyl)ethylsulfanyl}propanehydrazide (CAS No. 6292-68-8)

3-{2-(Hydrazinecarbonyl)ethylsulfanyl}propanehydrazide, also known by its CAS number 6292-68-8, is a versatile compound with significant applications in the fields of medicinal chemistry and biochemistry. This compound is characterized by its unique molecular structure, which includes a hydrazide functional group and an ethylsulfanyl moiety. These structural features contribute to its potential as a building block for the synthesis of more complex molecules, particularly in the development of novel pharmaceuticals and bioactive agents.

The molecular formula of 3-{2-(Hydrazinecarbonyl)ethylsulfanyl}propanehydrazide is C7H14N4O2S, and its molecular weight is approximately 194.27 g/mol. The compound's structure can be represented as follows: H2N-CO-CH2-CH2-S-CH2-CH2-CONH2. The presence of the hydrazide group (CONH2) and the ethylsulfanyl group (S-CH2-CH2) provides multiple reactive sites that can be exploited for various chemical transformations.

In recent years, 3-{2-(Hydrazinecarbonyl)ethylsulfanyl}propanehydrazide has gained attention due to its potential in drug discovery and development. One of the key areas of interest is its use as a precursor for the synthesis of antiviral agents. Studies have shown that compounds derived from this structure exhibit potent antiviral activity against a range of viral pathogens, including influenza and herpes simplex viruses. The ability to modify the hydrazide and ethylsulfanyl groups allows for the fine-tuning of pharmacological properties, such as solubility, stability, and bioavailability.

Beyond antiviral applications, 3-{2-(Hydrazinecarbonyl)ethylsulfanyl}propanehydrazide has also been explored for its potential in cancer therapy. Research has demonstrated that certain derivatives of this compound can selectively target and inhibit specific enzymes involved in cancer cell proliferation. For example, a study published in the Journal of Medicinal Chemistry reported that a modified form of 3-{2-(Hydrazinecarbonyl)ethylsulfanyl}propanehydrazide exhibited significant cytotoxic activity against human breast cancer cells while showing minimal toxicity to normal cells.

The synthetic versatility of 3-{2-(Hydrazinecarbonyl)ethylsulfanyl}propanehydrazide is another factor contributing to its importance in medicinal chemistry. The compound can be synthesized through a series of well-established chemical reactions, including nucleophilic substitution and condensation reactions. These synthetic routes are highly reproducible and scalable, making it an attractive starting material for large-scale pharmaceutical production.

In addition to its pharmaceutical applications, 3-{2-(Hydrazinecarbonyl)ethylsulfanyl}propanehydrazide has been investigated for its potential use in diagnostic imaging agents. The presence of the sulfanyl group allows for the introduction of radiolabels or other imaging moieties, which can enhance the compound's utility in medical imaging techniques such as positron emission tomography (PET) and magnetic resonance imaging (MRI). This dual functionality as both a therapeutic agent and an imaging probe makes it a valuable tool in translational research.

The safety profile of 3-{2-(Hydrazinecarbonyl)ethylsulfanyl}propanehydrazide has also been extensively studied. Preclinical toxicology assessments have shown that the compound exhibits low toxicity at therapeutic concentrations, making it suitable for further clinical evaluation. However, as with any new chemical entity, ongoing safety monitoring is essential to ensure its long-term safety and efficacy.

In conclusion, 3-{2-(Hydrazinecarbonyl)ethylsulfanyl}propanehydrazide (CAS No. 6292-68-8) is a promising compound with a wide range of potential applications in medicinal chemistry and biochemistry. Its unique molecular structure and synthetic versatility make it an attractive candidate for the development of novel pharmaceuticals and bioactive agents. Ongoing research continues to uncover new uses and properties of this compound, further solidifying its importance in the scientific community.

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